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Safe Handling and Disposal of Iron(III) Bromide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Iron(III) bromide (FeBr₃), including operational and disposal plans.

Hazard Identification and Summary
Iron(III) bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2] It

is also harmful if swallowed or inhaled. The dust is irritating to the respiratory tract and can

cause coughing, shortness of breath, and other respiratory problems.[3] Prolonged exposure

may lead to more severe health effects.[3] It is also hygroscopic, meaning it absorbs moisture

from the air.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Iron(III) bromide. The following

table summarizes the required equipment.
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles or Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

Skin Chemical-resistant Gloves

Appropriate protective gloves

should be worn to prevent skin

exposure.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[5]

Respiratory
NIOSH/MSHA Approved

Respirator

A respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

A respiratory protection

program that meets 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be

followed.[5]

Operational Plan: Handling and Storage
Handling:

Always handle Iron(III) bromide in a well-ventilated area, preferably in a chemical fume hood.

[3][6][5]

Minimize dust generation and accumulation.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, mist, or vapor.
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Wash hands thoroughly after handling.[4][7]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6][7]

Store in a corrosives area.[6][5]

Due to its hygroscopic nature, store under an inert gas if possible.[1]

Emergency Procedures: First Aid Measures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][7] Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[4][7] Seek medical attention

if irritation persists.[3][4][7]

Inhalation

Remove the victim to fresh air immediately.[3][4]

[7] If breathing is difficult, give oxygen. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention.[3]

Disposal Plan
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All waste materials containing Iron(III) bromide must be disposed of in accordance with local,

regional, and national hazardous waste regulations.[2] Do not allow the chemical to enter

drains.[1] Waste should be placed in a suitable, labeled disposal container.

Below is a workflow diagram illustrating the safe handling and emergency procedures for

Iron(III) bromide.
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Workflow for Handling Iron(III) Bromide
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Caption: Safe handling and emergency workflow for Iron(III) bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15364011?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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